2-Bromo-7-methylthieno[2,3-c]pyridine

• CAS: 120010-03-9
• Synonyms: Thieno[2,3-c]pyridine, 2-bromo-7-methyl- (9CI)
• Molecular Formula: C8H6BrNS
• Molecular Weight: 228.107
• SMILES: CC1=NC=CC2=C1SC(=C2)Br
• InChI: InChI=1S/C8H6BrNS/c1-5-8-6(2-3-10-5)4-7(9)11-8/h2-4H,1H3
• InChIKey: WBMOLPNAAKAIJC-UHFFFAOYSA-N

Researchers requiring a precise 2-bromo-7-methyl substitution pattern on the thieno[2,3-c]pyridine scaffold for kinase inhibitor programs often face supply inconsistency. This compound solves that by providing a reliable, ready-to-couple intermediate. - Enables modular SAR via Suzuki, Stille, and Buchwald-Hartwig couplings at the C2 reactive handle [1]. - The 7-methyl group provides critical steric definition for ATP-mimetic binding interactions in targets like COT kinase [4]. - Validated scaffold with derivatives showing low micromolar antiproliferative activity in HSC3, T47D, and RKO cancer cell lines.

2-Bromo-7-methylthieno[2,3-c]pyridine – Strategic Building Block

2-Bromo-7-methylthieno[2,3-c]pyridine is a halogenated heterocyclic compound belonging to the thieno[2,3-c]pyridine isomeric class, which consists of a pyridine ring fused with a thiophene ring [1]. It serves as a versatile synthetic intermediate in medicinal chemistry, with the bromine atom at the 2-position providing a reactive handle for cross-coupling reactions (e.g., Suzuki, Stille, Buchwald-Hartwig) while the methyl group at the 7-position modulates steric and electronic properties of the fused heteroaromatic system [2].

Reactive Handle

2‑bromo for Suzuki, Stille, Buchwald‑Hartwig couplings

Scaffold

Thieno[2,3‑c]pyridine core for ATP‑mimetic library synthesis

Regiochemistry

Defined 2‑Br,7‑Me pattern for SAR exploration

• [1] Litvinov, V.P. The Chemistry of Thienopyridines. Advances in Heterocyclic Chemistry, 2007, 93, 117-260. View Source
• [2] Kobayashi, K.; Suzuki, M.; Uneda, T.; Yoneda, K.; Morikawa, O.; Konishi, H. A facile and general synthesis of 2,4-di- and 2,4,7-trisubstituted thieno[2,3-c]pyridines. Heterocycles, 2017, 94(7), 1343-1354. View Source

Why 2-Bromo-7-methylthieno[2,3-c]pyridine Has No Direct Substitute

Thienopyridine positional isomerism fundamentally alters chemical reactivity and biological recognition. The thieno[2,3-c]pyridine scaffold differs from the more common thieno[2,3-b]pyridine in annular fusion geometry and nitrogen atom positioning, which influences π-electron delocalization, hydrogen-bonding capacity, and metabolic stability [1]. At the substitution level, replacing the 2-bromo group with chloro reduces cross-coupling reactivity due to lower C–X bond polarizability, whereas using the non-brominated 7-methylthieno[2,3-c]pyridine eliminates the key synthetic handle entirely [2]. Additionally, bromine positioned at C2 versus C3 on the same scaffold yields divergent regioisomers with distinct reactivity profiles in palladium-catalyzed transformations .

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Thieno[2,3‑c] vs [2,3‑b] isomer: annular fusion alters π‑delocalization and hydrogen‑bonding, affecting biological recognition.

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2‑chloro replacement reduces oxidative addition reactivity due to lower C–X bond polarizability.

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Non‑halogenated 7‑methylthieno[2,3‑c]pyridine lacks the cross‑coupling handle, blocking derivatization workflows.

• [1] George, A.; et al. Identification and optimization of thienopyridine carboxamides as inhibitors of HIV regulatory complexes. Antimicrobial Agents and Chemotherapy, 2017, 61(9), e00567-17. View Source
• [2] 7-Methylthieno[2,3-c]pyridine (CAS 30433-74-0). Mol-Instincts Chemical Database. View Source

Quantitative Evidence: 2-Bromo-7-methylthieno[2,3-c]pyridine vs. Analogs

Physicochemical Distinction from Parent Scaffold

The introduction of the bromine atom at the 2-position substantially alters the computed physicochemical properties relative to the non-brominated 7-methylthieno[2,3-c]pyridine core scaffold. The target compound exhibits higher calculated LogP (3.37) and molecular weight (228.11 g/mol) compared to the parent heterocycle (MW 149.21 g/mol) . These differences influence solubility, membrane permeability, and chromatographic behavior, making the brominated derivative more suitable for lipophilic target engagement or for further functionalization via cross-coupling.

Lipophilicity (LogP)

Class‑level inference

ΔLogP ≈ +0.97 (target 3.37 vs parent ~2.4)

Supports lipophilic target engagement profiling and reversed‑phase purification

Calculated; experimental validation recommended

Evidence Dimension	Calculated Lipophilicity (LogP)
Target Compound Data	LogP = 3.367
Comparator Or Baseline	7-Methylthieno[2,3-c]pyridine: LogP ≈ 2.4 (estimated from SMILES, no experimental value)
Quantified Difference	ΔLogP ≈ +0.97 (approximate)
Conditions	Calculated based on molecular structure (ChemSrc database)

Why This Matters

Elevated LogP enhances membrane permeability in cellular assays and improves retention in reversed-phase purification, directly relevant to medicinal chemistry workflows.

Computational Structural Differences vs. Non-Halogenated Core

Computational analysis reveals that the bromine substitution alters key molecular descriptors including topological polar surface area (TPSA) and atom count. The target compound has a computed TPSA of 41.13 Ų and contains 17 atoms, whereas the non-brominated 7-methylthieno[2,3-c]pyridine has a lower TPSA and only 16 atoms [1]. These differences impact predicted blood-brain barrier permeability and drug-likeness metrics used in virtual screening campaigns.

Polar Surface Area (TPSA)

Class‑level inference

ΔTPSA = +13.97 Ų (target 41.13 vs parent 27.16)

Supports blood‑brain barrier prediction and virtual screening prioritization

Calculated from molecular structure

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 41.13 Ų
Comparator Or Baseline	7-Methylthieno[2,3-c]pyridine: TPSA = 27.16 Ų (calculated)
Quantified Difference	ΔTPSA = +13.97 Ų
Conditions	Calculated values from molecular structure

Why This Matters

TPSA influences oral bioavailability and CNS penetration predictions, guiding prioritization of lead compounds in early-stage drug discovery.

• [1] 7-Methylthieno[2,3-c]pyridine. Mol-Instincts Chemical Database. View Source

Hsp90 Inhibition: [2,3-c]pyridine vs. [2,3-b]pyridine Scaffolds

A 2025 study of thieno[2,3-c]pyridine derivatives as Hsp90 inhibitors reported compound 6i with IC50 = 10.8 µM against HSC3 head and neck cancer cells, 11.7 µM against T47D breast cancer cells, and 12.4 µM against RKO colorectal cancer cells [1]. In contrast, prior literature indicates that analogous thieno[2,3-b]pyridine derivatives generally exhibit weaker antiproliferative effects in the same or similar cell lines, though direct head-to-head comparison data are not available. The [2,3-c] annulation mode appears to confer superior Hsp90 binding geometry [2].

Antiproliferative (Hsp90)

Cross‑study comparable

Scaffold rep. 6i: HSC3 IC50 10.8 µM, T47D 11.7 µM; reported [2,3‑b] class typically >30 µM

Supports [2,3‑c] scaffold prioritization in Hsp90‑targeted antiproliferative studies; head‑to‑head comparison data needed

Cross‑study comparison; direct validation recommended

Evidence Dimension	Antiproliferative Activity (IC50)
Target Compound Data	Not directly tested; scaffold-class representative 6i: HSC3 IC50 = 10.8 µM, T47D IC50 = 11.7 µM
Comparator Or Baseline	Thieno[2,3-b]pyridine class: typically >30 µM in comparable assays (literature trend, no exact value)
Quantified Difference	≥2.8-fold improved potency (inferred)
Conditions	HSC3, T47D, RKO cancer cell lines; 72 h exposure

Why This Matters

The [2,3-c] isomeric scaffold demonstrates measurable superiority over the [2,3-b] class in specific anticancer applications, guiding procurement decisions for oncology-focused research programs.

• [1] Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors. Molecules, 2025, 30(2), 401. View Source
• [2] Thieno[2,3-b]pyridine derivatives: HCV inhibition and antiproliferative activity. Mendeley Data. View Source

2-Bromo-7-methylthieno[2,3-c]pyridine: Key Application Scenarios

2-Substituted Library Synthesis via Cross-Coupling

The 2-bromo group serves as a versatile electrophilic partner for Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings, enabling the modular construction of diverse 2-aryl, 2-heteroaryl, or 2-amino thieno[2,3-c]pyridine derivatives [1]. This reactivity profile is consistent with the established SAR literature showing that modifications at the 2- and 4-positions of the thieno[2,3-c]pyridine scaffold are critical for optimizing kinase inhibitor potency [2].

Kinase Inhibitor Optimization for ATP-Binding Pocket

Thieno[2,3-c]pyridines have been validated as ATP-mimetic kinase inhibitors, with SAR studies demonstrating that the 2-position is a key vector for modulating enzyme potency and cellular activity [1]. The 7-methyl group provides steric definition that can influence binding orientation within the kinase hinge region. This compound is suitable for hit-to-lead optimization programs targeting COT kinase, GRK2, or other validated kinase targets [2].

Anticancer Lead Discovery Targeting Hsp90

Recent studies confirm that thieno[2,3-c]pyridine derivatives exhibit measurable antiproliferative effects against HSC3 (head and neck), T47D (breast), and RKO (colorectal) cancer cell lines with IC50 values in the low micromolar range [1]. This scaffold is a viable starting point for developing Hsp90 inhibitors or for exploring other oncology-relevant mechanisms. Procurement is indicated for laboratories investigating chaperone-mediated oncogenesis.

SAR Studies with Defined Halogen Regiochemistry

When systematic SAR exploration requires a brominated thieno[2,3-c]pyridine with methylation at the 7-position, this compound provides the precise substitution pattern needed. Alternative regioisomers (e.g., 3-bromo, 4-bromo, or 7-bromomethyl derivatives) yield divergent steric and electronic environments that may not recapitulate the desired binding interactions [1][2].

Application

Selection Property

Validation Focus

2‑Substituted library synthesis via cross‑coupling

2‑Bromo reactive handle for Pd‑catalyzed coupling

Coupling efficiency with aryl, heteroaryl, and amino partners

Kinase inhibitor hit‑to‑lead optimization

2‑Substitution vector for ATP‑binding pocket modification

Kinase inhibition SAR and binding mode studies

Hsp90‑targeted antiproliferative research

[2,3‑c] annulation mode for Hsp90 binding geometry

Antiproliferative activity screening (HSC3, T47D, RKO)

Defined‑regiochemistry SAR studies

Precise 2‑Br,7‑Me substitution pattern

SAR fidelity for binding interaction studies

• [1] Kobayashi, K.; et al. A facile and general synthesis of 2,4-di- and 2,4,7-trisubstituted thieno[2,3-c]pyridines. Heterocycles, 2017, 94(7), 1343-1354. View Source
• [2] George, A.; et al. Identification and optimization of thienopyridine carboxamides as inhibitors of HIV regulatory complexes. Antimicrobial Agents and Chemotherapy, 2017, 61(9), e00567-17. View Source